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Compound of Interest

Compound Name:
methyl 1-methyl-1H-imidazole-2-

carboxylate

Cat. No.: B1313500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and characterization of methyl 1-methyl-1H-imidazole-2-carboxylate, a heterocyclic

compound of interest in medicinal chemistry and materials science. This document is intended

to serve as a valuable resource for researchers and professionals engaged in drug discovery,

organic synthesis, and the development of novel chemical entities.

Core Molecular Data
Methyl 1-methyl-1H-imidazole-2-carboxylate is a derivative of imidazole, a five-membered

aromatic heterocycle containing two nitrogen atoms. The presence of both a methyl group on

one of the ring nitrogens and a methyl ester at the 2-position imparts specific physicochemical

properties that are of interest for further chemical modification and biological evaluation.

Quantitative Molecular and Physical Data
The fundamental molecular and physical properties of methyl 1-methyl-1H-imidazole-2-
carboxylate are summarized in the table below for quick reference and comparison.
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Property Value

Molecular Formula C₆H₈N₂O₂

Molecular Weight 140.14 g/mol

CAS Number 62366-53-4

Synthesis and Experimental Protocols
The synthesis of methyl 1-methyl-1H-imidazole-2-carboxylate can be achieved through a

multi-step process, typically involving the formation of the imidazole core followed by functional

group manipulations. A common and effective strategy involves the synthesis of the

corresponding carboxylic acid precursor, 1-methyl-1H-imidazole-2-carboxylic acid, which is

then esterified to yield the desired methyl ester.

Synthesis of 1-methyl-1H-imidazole-2-carboxylic acid
The precursor, 1-methyl-1H-imidazole-2-carboxylic acid, can be synthesized from 1-methyl-2-

imidazolecarboxaldehyde. This transformation involves the oxidation of the aldehyde to a

carboxylic acid.

Experimental Protocol:

Preparation of 1-methyl-2-imidazolecarboxaldehyde: This starting material can be prepared

according to established literature procedures.

Oxidation to 1-methyl-1H-imidazole-2-carboxylic acid: A general procedure involves the

oxidation of 1-methyl-2-imidazolecarboxaldehyde. The reaction can be carried out using a

suitable oxidizing agent. Following the reaction, the product, 1-methyl-1H-imidazole-2-

carboxylic acid, is isolated. A quantitative yield can be achieved after the removal of water

under high vacuum. It is important to note that heating the product can lead to

decarboxylation.

Esterification to Methyl 1-methyl-1H-imidazole-2-
carboxylate
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The final step is the esterification of 1-methyl-1H-imidazole-2-carboxylic acid to its methyl ester.

Chemoselective esterification of carboxylic acids can be achieved using various reagents, with

imidazole carbamates being a notable option.[1][2]

Experimental Protocol:

Reaction Setup: In a clean, dry reaction vessel, dissolve 1-methyl-1H-imidazole-2-carboxylic

acid in a suitable polar solvent such as acetonitrile or ethyl acetate.

Addition of Esterifying Agent: Add a methylating agent. Methyl 1H-imidazole-1-carboxylate

(MImC) is a reagent that can be used for the chemoselective esterification of carboxylic

acids.[1][2]

Reaction Conditions: The reaction mixture is typically stirred at an elevated temperature to

facilitate the reaction. The progress of the reaction should be monitored using an appropriate

analytical technique, such as thin-layer chromatography (TLC).

Work-up and Purification: Upon completion of the reaction, the solvent is removed under

reduced pressure. The crude product is then purified using standard techniques, such as

column chromatography on silica gel, to afford pure methyl 1-methyl-1H-imidazole-2-
carboxylate.

Analytical Characterization
The structural confirmation and purity assessment of synthesized methyl 1-methyl-1H-
imidazole-2-carboxylate are crucial. This is typically achieved through a combination of

spectroscopic techniques. While specific spectra for the title compound are not readily available

in the public domain, the expected spectral characteristics can be inferred from data for closely

related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the methyl group

attached to the imidazole nitrogen, the methyl group of the ester, and the two protons on the

imidazole ring. The chemical shifts of the imidazole ring protons are typically in the aromatic

region.
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¹³C NMR: The carbon NMR spectrum will provide signals for all six carbon atoms in the

molecule, including the two methyl carbons, the two imidazole ring carbons, the carbon of

the ester carbonyl group, and the imidazole ring carbon attached to the ester.

Fourier-Transform Infrared (FT-IR) Spectroscopy
The FT-IR spectrum is a valuable tool for identifying the functional groups present in the

molecule. Key expected absorption bands include:

C=O stretch: A strong absorption band characteristic of the ester carbonyl group.

C-O stretch: Bands corresponding to the stretching vibrations of the ester C-O bonds.

C=N and C=C stretching: Vibrations associated with the imidazole ring.

C-H stretching and bending: Absorptions from the methyl groups and the imidazole ring C-H

bonds.

Signaling Pathways and Experimental Workflows
To provide a clearer understanding of the synthetic process, the following diagrams illustrate

the key transformations and logical workflows.

Synthesis Pathway

Analytical Workflow

1-Methyl-2-imidazolecarboxaldehyde 1-Methyl-1H-imidazole-2-carboxylic acid
Oxidation

Methyl 1-methyl-1H-imidazole-2-carboxylate
Esterification

Purification (e.g., Column Chromatography) NMR Spectroscopy (¹H, ¹³C)

FT-IR Spectroscopy

Structural Confirmation

Click to download full resolution via product page

Caption: Synthetic and analytical workflow for methyl 1-methyl-1H-imidazole-2-carboxylate.
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This guide provides foundational information for researchers working with methyl 1-methyl-
1H-imidazole-2-carboxylate. For specific applications, further optimization of the described

protocols and additional analytical characterization may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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